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Compound of Interest

Compound Name: Red 33

CAS No.: 1342-94-5

Cat. No.: B1172321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological profiles of two widely used

synthetic red colorants: Red 33 (D&C Red No. 33) and Allura Red AC (FD&C Red No. 40). The

information presented is based on available scientific literature and regulatory assessments,

with a focus on quantitative data, experimental methodologies, and the underlying molecular

mechanisms of toxicity.

Executive Summary
Both Red 33 and Allura Red AC are azo dyes with a long history of use in food, drugs, and

cosmetics. While both are generally considered safe at established acceptable daily intake

(ADI) levels, toxicological research has raised distinct concerns for each. Allura Red AC has

been linked to hypersensitivity reactions, potential hyperactivity in children, and gut

inflammation through a serotonin-mediated pathway. In contrast, the primary toxicological data

for Red 33 focuses on its long-term safety, with studies indicating a lack of carcinogenicity. This

guide delves into the experimental data supporting these findings to aid researchers in making

informed decisions.
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Quantitative Toxicological Data
The following tables summarize key quantitative data from toxicological studies on Red 33 and

Allura Red AC.

Table 1: General Toxicity and Acceptable Daily Intake

Parameter Red 33 (D&C Red No. 33)
Allura Red AC (FD&C Red
No. 40)

Chemical Name

Disodium 5-amino-4-hydroxy-

3-(phenylazo)naphthalene-2,7-

disulfonate

Disodium 6-hydroxy-5-[(2-

methoxy-5-methyl-4-

sulfophenyl)azo]-2-

naphthalenesulfonate

Acceptable Daily Intake (ADI)

Not explicitly established for

food use in the same manner

as food additives. Use in

ingested drugs is limited to

0.75 mg/day.[1]

0-7 mg/kg body weight/day

(JECFA, EFSA)[2]

Acute Oral LD50 (Rat) > 2000 mg/kg body weight > 10,000 mg/kg body weight

Table 2: Genotoxicity and Carcinogenicity
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Assay Type Red 33 (D&C Red No. 33)
Allura Red AC (FD&C Red
No. 40)

Ames Test (Bacterial Reverse

Mutation Assay)
Negative

Negative in studies conducted

according to OECD guidelines.

[3] Some earlier studies

showed positive results.

In vivo Micronucleus Test
Not specified in available

results
Negative in mice.[3]

In vivo Comet Assay
Not specified in available

results

Negative in the liver, stomach,

and colon of mice in a study

following OECD guidelines.[3]

Some studies have reported

DNA damage in the colon of

mice.[4]

Carcinogenicity (2-year rat

feeding study)

Not carcinogenic at dietary

concentrations up to 0.2%.[5]

Not carcinogenic in a lifetime

study in Sprague-Dawley rats

at dietary concentrations up to

5.19%.[6]

Experimental Protocols
Detailed methodologies for key toxicological studies are crucial for the interpretation and

replication of findings.

Carcinogenicity Study: Red 33
A long-term dietary administration study was conducted to evaluate the carcinogenic potential

of D&C Red No. 33 in Charles River CD albino rats.[5]

Test Substance: D&C Red No. 33

Animal Model: Charles River CD albino rats

Administration Route: Dietary admixture
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Dosage Levels: 0.025%, 0.05%, and 0.2% of the diet[5]

Duration: 2 years[5]

Parameters Evaluated: Survival, body weights, food consumption, ophthalmoscopic

examinations, hematological and biochemical studies, urinalysis, macroscopic examinations,

and histopathological evaluation of tissues for neoplastic, proliferative, or degenerative

changes.[5]

Genotoxicity Assessment: Allura Red AC (In Vivo Murine
Studies)
To address concerns about the genotoxicity of Allura Red AC, a comprehensive in vivo study

was conducted in mice following OECD guidelines.[3]

Test Substance: Allura Red AC

Animal Model: Male CD-1 mice

Assays Conducted:

Comet Assay: To detect DNA strand breaks in the liver, glandular stomach, and colon.

Micronucleus Test: To assess chromosomal damage in bone marrow erythrocytes.

Administration Route: Oral gavage

Dosage Levels: Up to the maximum recommended doses by OECD guidelines.

Methodology:

Comet Assay: Isolation of nuclei from tissues, embedding in agarose on a slide, lysis,

electrophoresis under alkaline conditions, DNA staining, and quantification of DNA in the

comet tail.

Micronucleus Test: Collection of bone marrow, preparation of slides, staining, and

microscopic analysis of polychromatic erythrocytes for the presence of micronuclei.
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Signaling Pathways and Molecular Mechanisms
Understanding the molecular interactions of these colorants is essential for a complete

toxicological assessment.

Allura Red AC and Gut Inflammation
Recent research has elucidated a potential mechanism by which chronic exposure to Allura

Red AC may promote gut inflammation. The proposed pathway involves the gut microbiota and

serotonin signaling.[7][8][9][10]
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Experimental Workflow for Investigating Gut
Inflammation
The following workflow outlines the experimental approach used to investigate the effects of

Allura Red AC on gut health.
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Red 33 Signaling Pathways
Currently, there is a lack of detailed, publicly available research specifically investigating the

effects of Red 33 on distinct cellular signaling pathways. Further research is required to

elucidate its molecular mechanisms of action and potential off-target effects.

Conclusion
This comparative guide highlights the distinct toxicological profiles of Red 33 and Allura Red

AC. While long-term studies on Red 33 have not indicated carcinogenicity, Allura Red AC has

been associated with potential gut inflammation via a serotonin-dependent mechanism and

concerns regarding hyperactivity in children. The conflicting data on the genotoxicity of Allura

Red AC underscore the importance of standardized, guideline-compliant studies. Researchers

and drug development professionals should consider these distinct profiles when selecting
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colorants for their products, particularly for formulations intended for chronic use or for

vulnerable populations. Further research into the specific molecular targets and signaling

pathways of Red 33 is warranted to provide a more complete toxicological picture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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